Cas no 143426-58-8 (2-(1H-imidazol-1-yl)methylbenzonitrile)

• Product Name: 2-(1H-imidazol-1-yl)methylbenzonitrile
• CAS No: 143426-58-8
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• MDL: MFCD09281885
• CID: 1106122
• PubChem ID: 14231148
• Update Time: 2025-04-20

2-(1H-imidazol-1-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-1-ylmethyl)-Benzonitrile
• 2-imidazol-1-ylmethyl-benzonitrile
• 2-(1H-imidazol-1-yl)methylbenzonitrile
• DTXSID401283047
• AKOS000198443
• 143426-58-8
• Z203972544
• 2-((1H-imidazol-1-yl)methyl)benzonitrile
• 1-(2-Cyanobenzyl)imidazole
• DB-330386
• BVIAXOIXKKTLLM-UHFFFAOYSA-N
• SCHEMBL88059
• 2-(1H-Imidazol-1-ylmethyl)benzonitrile
• CCG-357888
• 2-(IMIDAZOL-1-YLMETHYL)BENZONITRILE
• CHEMBL374934

• MDL： MFCD09281885
• Inchi： 1S/C11H9N3/c12-7-10-3-1-2-4-11(10)8-14-6-5-13-9-14/h1-6,9H,8H2
• InChI Key： BVIAXOIXKKTLLM-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 183.07977
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles